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Abstract
D-Galactosan, scientifically known as 1,6-Anhydro-β-D-galactopyranose, is a bicyclic

monosaccharide derived from D-galactose. Its unique bridged structure imparts distinct

chemical and physical properties, including a notable resistance to periodate oxidation, which

makes it a subject of significant interest in carbohydrate chemistry and glycobiology. This

technical guide provides a comprehensive overview of the core structural and stereochemical

features of D-Galactosan, supported by quantitative data, detailed experimental protocols, and

visual representations to facilitate a deeper understanding for researchers and professionals in

drug development.

Core Structure and Stereochemistry
D-Galactosan is formed through an intramolecular glycosidic bond between the anomeric

carbon (C1) and the hydroxyl group on C6 of a D-galactose molecule in its pyranose form. This

results in a rigid 1,6-anhydro bridge, locking the pyranose ring in a specific conformation.

The systematic IUPAC name for D-Galactosan is (1R,2R,3S,4R,5R)-6,8-

dioxabicyclo[3.2.1]octane-2,3,4-triol. The stereochemistry of the chiral centers is inherited from

the parent D-galactose molecule.

Below is a diagram illustrating the chemical structure and stereochemistry of D-Galactosan.
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Structure and Stereochemistry of D-Galactosan
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Resistance of D-Galactosan to Periodate Oxidation

Rigid bicyclic structure of D-Galactosan

Fixed conformation of the pyranose ring

Steric hindrance prevents formation of the cyclic periodate ester intermediate

Oxidative cleavage of vicinal diols does not occur

prevents

Resistance to periodate oxidation
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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